Cas no 15947-92-9 (Ammonium,[suberoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI))

Ammonium,[suberoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI) structure
15947-92-9 structure
Product Name:Ammonium,[suberoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI)
CAS No:15947-92-9
MF:C34H54Cl4N4O2
MW:692.630165576935
CID:195884
PubChem ID:27578
Update Time:2025-04-19

Ammonium,[suberoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI) Chemical and Physical Properties

Names and Identifiers

    • Ammonium,[suberoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI)
    • (2-chlorophenyl)methyl-[2-[[8-[2-[(2-chlorophenyl)methyl-diethylazaniumyl]ethylamino]-8-oxooctanoyl]amino]ethyl]-diethylazanium,dichloride
    • 15947-92-9
    • AMMONIUM, (SUBEROYLBIS(IMINOETHYLENE))BIS((o-CHLOROBENZYL)DIETHYL-, DICHLORIDE
    • (Suberoylbis(iminoethylene))bis((o-chlorobenzyl)diethylammonium chloride)
    • Inchi: 1S/C34H52Cl2N4O2.2ClH/c1-5-39(6-2,27-29-17-13-15-19-31(29)35)25-23-37-33(41)21-11-9-10-12-22-34(42)38-24-26-40(7-3,8-4)28-30-18-14-16-20-32(30)36;;/h13-20H,5-12,21-28H2,1-4H3;2*1H
    • InChI Key: PHQSJDZNLRRYEO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C[N+](CC)(CC)CCNC(CCCCCCC(NCC[N+](CC)(CC)CC1C=CC=CC=1Cl)=O)=O.[Cl-].[Cl-]

Computed Properties

  • Exact Mass: 635.8778
  • Monoisotopic Mass: 690.300088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 21
  • Complexity: 698
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 62.34
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